2-Amino-6-methoxymethylnicotinic acid
Cat. No. B8343011
M. Wt: 182.18 g/mol
InChI Key: JKOIDZWCYZVKTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08183264B2
Procedure details
To a mixture of 2-amino-6-methoxymethyl-nicotinic acid methyl ester (2.9 g) described in Manufacturing Example 11-3, THF (30 mL), methanol (7.5 mL), and water (7.5 mL) was added lithium hydroxide monohydrate (1.2 g), which was stirred overnight at room temperature. Acetic acid (1.7 mL of) was added to the reaction mixture at the same temperature, and the solvent was evaporated under a reduced pressure. The residue was filtered through silica gel (methanol:ethyl acetate=1:3) and the solvent was evaporated under a reduced pressure, after which the residue was washed with water to obtain the titled compound (2.1 g).
Quantity
2.9 g
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
1.2 g
Type
reactant
Reaction Step Four
Name
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3](=[O:14])[C:4]1[CH:9]=[CH:8][C:7]([CH2:10][O:11][CH3:12])=[N:6][C:5]=1[NH2:13].C1COCC1.CO.O.[OH-].[Li+]>C(O)(=O)C.O>[NH2:13][C:5]1[N:6]=[C:7]([CH2:10][O:11][CH3:12])[CH:8]=[CH:9][C:4]=1[C:3]([OH:14])=[O:2] |f:3.4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2.9 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(C1=C(N=C(C=C1)COC)N)=O
|
Step Two
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Step Three
|
Name
|
|
|
Quantity
|
7.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
Step Four
|
Name
|
lithium hydroxide monohydrate
|
|
Quantity
|
1.2 g
|
|
Type
|
reactant
|
|
Smiles
|
O.[OH-].[Li+]
|
Step Five
|
Name
|
|
|
Quantity
|
1.7 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Step Six
|
Name
|
|
|
Quantity
|
7.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
was stirred overnight at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was evaporated under a reduced pressure
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The residue was filtered through silica gel (methanol:ethyl acetate=1:3)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was evaporated under a reduced pressure
|
WASH
|
Type
|
WASH
|
|
Details
|
after which the residue was washed with water
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C(C(=O)O)C=CC(=N1)COC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 78% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
